Cerium;nickel

• CAS No.: 154863-55-5
• Molecular Formula: CeNi
• Molecular Weight: 198.809 g/mol
• IUPAC Name: cerium;nickel
• InChI: InChI=1S/Ce.Ni
• InChI Key: WITQLILIVJASEQ-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Ce]

Description

Cerium and nickel form a compound known as cerium nickel oxide (CeNiO3). This compound is part of the lanthanide nickel oxide family, which has been investigated for various catalytic applications. Cerium nickel oxide is notable for its unique structural and electronic properties, making it a subject of interest in materials science and catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

Cerium nickel oxide can be synthesized using several methods. One common approach is the modified citrate aqueous sol-gel method. In this method, cerium nitrate and nickel nitrate are dissolved in water, followed by the addition of citric acid. The solution is then heated to form a gel, which is subsequently dried and calcined to obtain cerium nickel oxide .

Another method involves the co-precipitation technique, where cerium and nickel salts are mixed in an alkaline solution to form a precipitate. This precipitate is then filtered, washed, and calcined to produce the desired compound .

Industrial Production Methods

Industrial production of cerium nickel oxide typically involves large-scale sol-gel or co-precipitation methods. These methods are preferred due to their scalability and ability to produce high-purity materials. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the formation of the desired phase and to optimize the material’s properties .

Chemical Reactions Analysis

Types of Reactions

Cerium nickel oxide undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the compound’s unique electronic structure and the presence of both cerium and nickel ions.

Common Reagents and Conditions

Oxidation: Cerium nickel oxide can be oxidized using oxygen or air at elevated temperatures. This reaction is often used to regenerate the material’s catalytic activity.

Reduction: Hydrogen or carbon monoxide can reduce cerium nickel oxide, leading to changes in its oxidation state and electronic properties.

Substitution: The compound can undergo substitution reactions where other metal ions replace cerium or nickel ions in the lattice.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically results in the formation of higher oxidation state compounds, while reduction can produce lower oxidation state materials .

Scientific Research Applications

Cerium nickel oxide has a wide range of scientific research applications:

Catalysis: It is used as a catalyst in various reactions, including the dry reforming of methane and carbon dioxide to produce hydrogen and carbon monoxide.

Energy Storage: The compound is investigated for use in energy storage devices, such as batteries and supercapacitors, due to its unique electronic properties.

Biomedical Research: Cerium nickel oxide nanoparticles are explored for their potential use in drug delivery and as antimicrobial agents.

Environmental Applications: The material is used in environmental applications, such as the removal of pollutants from water and air.

Mechanism of Action

The mechanism by which cerium nickel oxide exerts its effects is primarily related to its ability to undergo redox reactions. The cerium ions can switch between different oxidation states (Ce3+ and Ce4+), allowing the material to participate in various catalytic processes. Nickel ions also contribute to the compound’s catalytic activity by providing active sites for reactions .

Comparison with Similar Compounds

Cerium nickel oxide can be compared with other lanthanide nickel oxides, such as lanthanum nickel oxide (LaNiO3) and praseodymium nickel oxide (PrNiO3). These compounds share similar structural and electronic properties but differ in their specific applications and performance characteristics .

Lanthanum Nickel Oxide (LaNiO3): Known for its high electrical conductivity and use in solid oxide fuel cells.

Praseodymium Nickel Oxide (PrNiO3): Investigated for its magnetic properties and potential use in spintronic devices.

Cerium nickel oxide stands out due to its unique combination of redox activity and catalytic properties, making it a versatile material for various applications .